Cas no 119198-23-1 (2,4(1H,3H)-Quinazolinedione,6-[4-(3,4-dimethoxybenzoyl)-1-piperazinyl]-1-methyl-)

• Product Name: 2,4(1H,3H)-Quinazolinedione,6-[4-(3,4-dimethoxybenzoyl)-1-piperazinyl]-1-methyl-
• CAS No: 119198-23-1
• MF: C₂₂H₂₄N₄O₅
• MW: 424.449765205383
• CID: 205499
• PubChem ID: 195297
• Update Time: 2025-04-19

2,4(1H,3H)-Quinazolinedione,6-[4-(3,4-dimethoxybenzoyl)-1-piperazinyl]-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Quinazolinedione,6-[4-(3,4-dimethoxybenzoyl)-1-piperazinyl]-1-methyl-
• 6-(4-(3,4-dimethoxybenzoyl)-1-piperazinyl)-1-methyl-1H,3H-quinazolin-2,4-dione
• 6-[4-(3,4-dimethoxybenzoyl)piperazin-1-yl]-1-methylquinazoline-2,4-dione
• 6-[4-(3,4-dimethoxybenzoyl)piperazin-1-yl]-1-methylquinazoline-2,4(1H,3H)-dione
• DPMQD
• 6-[4-(3,4-dimethoxybenzoyl)piperazin-1-yl]-1-methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione
• 119198-23-1
• DTXSID00152331
• 6-(4-(3,4-Dimethoxybenzoyl)piperazin-1-yl)-1-methylquinazoline-2,4(1H,3H)-dione

• Inchi： 1S/C22H24N4O5/c1-24-17-6-5-15(13-16(17)20(27)23-22(24)29)25-8-10-26(11-9-25)21(28)14-4-7-18(30-2)19(12-14)31-3/h4-7,12-13H,8-11H2,1-3H3,(H,23,27,29)
• InChI Key： VBQDCGWXQLDUGP-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=C(C=1)OC)OC)N1CCN(C2C=CC3=C(C(NC(N3C)=O)=O)C=2)CC1

Computed Properties

• Exact Mass: 424.17482
• Monoisotopic Mass: 424.17467
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.4
• XLogP3: 1.6

Experimental Properties

• Density: 1.307
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.609
• PSA: 91.42